Cas no 13126-32-4 ((E)-7-Octadecenoic Acid)

• Product Name: (E)-7-Octadecenoic Acid
• CAS No: 13126-32-4
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 1228230
• PubChem ID: 4602094
• Update Time: 2025-04-20

(E)-7-Octadecenoic Acid Chemical and Physical Properties

Names and Identifiers

• trans-7-octadecenoic acid
• (7E)-octadec-7-enoic acid
• RVUCYJXFCAVHNC-UHFFFAOYSA-N
• 13126-32-4
• octadec-7-enoic acid
• (E)-7-Octadecenoic Acid

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h11-12H,2-10,13-17H2,1H3,(H,19,20)
• InChI Key： RVUCYJXFCAVHNC-UHFFFAOYSA-N
• SMILES： OC(CCCCCC=CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 282.25602
• Monoisotopic Mass: 282.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

(E)-7-Octadecenoic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids